Cas no 133057-82-6 (1-(Benzyloxy)-4-bromo-2-fluorobenzene)

1-(Benzyloxy)-4-bromo-2-fluorobenzene Properties

Names and Identifiers

• 1-(Benzyloxy)-4-bromo-2-fluorobenzene
• 1-benzyloxy-4-bromo-2-fluorobenzene
• 1-Bromo-4-benzyloxy-3-fluorobenzene
• Benzene,4-bromo-2-fluoro-1-(phenylmethoxy)-
• 4-bromo-2-fluoro-1-phenylmethoxybenzene
• 1-(benzyloxy)-4-bromo-2-fluorobenzene
• AKOS015910348
• MFCD09025319
• J-514503
• 4-benzyloxy-3-fluoro-brombenzene
• DTXSID90595975
• SCHEMBL224277
• benzyl 4-bromo-2-fluorophenyl ether
• AS-36377
• 4-benzyloxy-3-fluoro bromobenzene
• HCVUDNMNSPYSHS-UHFFFAOYSA-N
• 4-benzyloxy-3-fluoro-bromobenzene
• 1-(Benzyloxy)-4-bromo-2-fluorobenzene, AldrichCPR
• Benzene, 4-bromo-2-fluoro-1-(phenylmethoxy)-
• AM86510
• FT-0761595
• 4-bromo-2-fluoro-1-[(phenylmethyl)oxy]benzene
• 1-benzyloxy-4-bromo-2-fluoro-benzene
• A806544
• 2-fluoro-4-bromophenyl benzyl ether
• 4-bromanyl-2-fluoranyl-1-phenylmethoxy-benzene
• 133057-82-6
• CS-0171386
• DB-028718
• 1-(BENZYLOXY)-4-BROMO-2-FLUOROBENZENE
• +Expand

• MDL： MFCD09025319
• InChIKey： HCVUDNMNSPYSHS-UHFFFAOYSA-N
• Inchi： InChI=1S/C13H10BrFO/c14-11-6-7-13(12(15)8-11)16-9-10-4-2-1-3-5-10/h1-8H,9H2
• SMILES： C1=CC=C(C=C1)COC2=C(C=C(C=C2)Br)F

Computed Properties

• Exact Mass: 279.99000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 3
• Monoisotopic Mass: 279.98991g/mol
• Heavy Atom Count: 16
• Complexity: 206
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.2
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• LogP: 4.16720
• PSA: 9.23000
• Refractive Index: 1.584
• Boiling Point: 345.44 ℃ at 760 mmHg
• Flash Point: 194.3 °C
• Color/Form: White to Yellow Solid
• Density: 1.445

1-(Benzyloxy)-4-bromo-2-fluorobenzene Security Information

• Hazard Statement： H302;H315;H320;H335
• Warning Statement： P264;P270;P301+P312;P330
• Storage Condition：Room temperature
• Signal Word：Warning

1-(Benzyloxy)-4-bromo-2-fluorobenzene Customs Data

• HS CODE：2909309090
• Customs Data：

  China Customs Code:

  2909309090

  Overview:

  2909309090 Other aromatic ethers and their halogenated derivatives\sulfonation\Nitrated derivative(Including nitrosative derivatives).Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2909309090 other aromatic ethers and their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%